Cas no 116169-22-3 (16,24-Cyclochol-4-en-3-one,17-acetyl-, (16b,17a,20S)- (9CI))
116169-22-3 structure
Product Name:16,24-Cyclochol-4-en-3-one,17-acetyl-, (16b,17a,20S)- (9CI)
CAS No:116169-22-3
MF:C26H38O2
MW:382.578728199005
CID:147202
PubChem ID:3082771
Update Time:2025-04-19
16,24-Cyclochol-4-en-3-one,17-acetyl-, (16b,17a,20S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 16,24-Cyclochol-4-en-3-one,17-acetyl-, (16b,17a,20S)- (9CI)
- (4aR,4bS,6aS,6bS,7S,10aR,11aS,11bR)-6b-acetyl-4a,6a,7-trimethyl-4,4b,5,6,7,8,9,10,10a,11,11a,11b,12,13-tetradecahydro-3H-indeno[2,1-a]phenanthren-2-one
- 2'-methyl-16,17-cyclohexaneprogesterone
- (16alpha,17alpha,20S)-17-acetyl-16,24-cyclochol-4-en-3-one
- 16,24-Cyclochol-4-en-3-one, 17-acetyl-, (16beta,17alpha,20S)-
- 2'-Mchp
- 2'-Methyl-16,17-cyclohexanoprogesterone
- DTXSID60921949
- 116169-22-3
- 17-Acetyl-16,24-cyclochol-4-en-3-one
-
- Inchi: 1S/C26H38O2/c1-16-6-5-7-19-15-23-21-9-8-18-14-20(28)10-12-24(18,3)22(21)11-13-25(23,4)26(16,19)17(2)27/h14,16,19,21-23H,5-13,15H2,1-4H3/t16-,19+,21+,22-,23-,24-,25-,26-/m0/s1
- InChI Key: XLZCFPBMWHIZNL-JJURLJEXSA-N
- SMILES: O=C(C)[C@@]12[C@@H](C)CCC[C@@H]1C[C@H]1[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@]21C)=O
Computed Properties
- Exact Mass: 382.28734
- Monoisotopic Mass: 382.287
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 1
- Complexity: 750
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.08
- Boiling Point: 502.7°C at 760 mmHg
- Flash Point: 185.8°C
- Refractive Index: 1.549
- PSA: 34.14
16,24-Cyclochol-4-en-3-one,17-acetyl-, (16b,17a,20S)- (9CI) Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
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